Cas no 16097-19-1 (2(1H)-Pyridinone,3-(2-phenylethyl)-)

• Product name: 2(1H)-Pyridinone,3-(2-phenylethyl)-
• CAS No: 16097-19-1
• MF: C₁₃H₁₃NO
• MW: 199.248423337936
• CID: 182145
• PubChem ID: 268034

2(1H)-Pyridinone,3-(2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyridinone,3-(2-phenylethyl)-
• 3-(2-phenylethyl)-1H-pyridin-2-one
• 3-(2-phenylethyl)pyridin-2(1h)-one
• 3-phenethyl-1H-pyridin-2-one
• 3-Phenethyl-2-pyridon
• AC1L6JEA
• AC1Q6BSE
• AG-J-37639
• AR-1E6421
• CTK4D0670
• NSC108063
• DTXSID20296165
• AGIAYOIJHFTOSV-UHFFFAOYSA-N
• NSC-108063
• beta-phenylethyl-2-pyridone
• 16097-19-1
• phenethylpyridinone

• Inchi： InChI=1S/C13H13NO/c15-13-12(7-4-10-14-13)9-8-11-5-2-1-3-6-11/h1-7,10H,8-9H2,(H,14,15)
• InChI Key： AGIAYOIJHFTOSV-UHFFFAOYSA-N
• SMILES： O=C1NC=CC=C1CCC1=CC=CC=C1

Computed Properties

• Exact Mass: 199.09979
• Monoisotopic Mass: 199.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1
• LogP: 2.16010